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Compound of Interest

Compound Name: 1,2-Ethanediol, dipropanoate

Cat. No.: B086415

An In-depth Technical Guide to the Chemical Properties of 1,2-Ethanediol, dipropanoate

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1,2-Ethanediol, dipropanoate, catering to researchers, scientists, and
professionals in drug development. The information is presented in a structured format to
facilitate easy access and comparison of data.

Chemical Identity

1,2-Ethanediol, dipropanoate, also known as ethylene glycol dipropionate, is a diester of
ethylene glycol and propionic acid.

IUPAC Name: 2-propanoyloxyethyl propanoate[1]

CAS Number: 123-80-8[1][2][3]

Molecular Formula: CsH1404[2][3][4]

Molecular Weight: 174.19 g/mol [1][2][4]

InChl Key: UMNVUZRZKPVECS-UHFFFAOY SA-N[1][3]

Canonical SMILES: CCC(=0)OCCOC(=0)CC[4][5]

Physicochemical Properties
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The following tables summarize the key physical and chemical properties of 1,2-Ethanediol,

dipropanoate.

Table 1: Physical Properties

Property

Value

Source

Physical State

Liquid[1][2][4]

PubChem, Benchchem,

chemicalbook.com

Inferred from general

Appearance Colorless liquid ]
properties

Boiling Point 216.4 °C at 760 mmHg|[5] Alfa Chemistry
Flash Point 98.3 °C[5] Alfa Chemistry
Density 1.039 g/cm3[5] Alfa Chemistry

Slightly soluble in water.[1][2]

- ] PubChem, Benchchem,

Solubility [6] Soluble in water 0.16% by

weight.[4]

NOAA, chemicalbook.com

Table 2: Chemical and Safety Properties
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Property Value Source

Reacts with acids to liberate
heat along with alcohols and
acids. Strong oxidizing acids
may cause a vigorous reaction.
Reactivity Heat is also generated by the PubChem, NOAA
interaction with caustic
solutions. Flammable
hydrogen is generated by
mixing with alkali metals and

hydrides.[2][6]

- Stable under normal ] o
Stability - Fisher Scientific
conditions.[7]

Strong oxidizing agents,
Incompatible Materials Strong acids, Strong bases, Fisher Scientific

Strong reducing agents.[7]

Hazardous Decomposition Carbon monoxide (CO),
Products Carbon dioxide (CO2).[7]

Fisher Scientific

Synthesis of 1,2-Ethanediol, dipropanoate

The primary method for synthesizing 1,2-Ethanediol, dipropanoate is through the
esterification of ethylene glycol with propionic acid. This reaction can be catalyzed by an acid.
[1] Another route is via transesterification.[1]

Esterification Pathway

The following diagram illustrates the general acid-catalyzed esterification reaction for the
synthesis of 1,2-Ethanediol, dipropanoate.

Caption: Acid-catalyzed esterification of ethylene glycol and propionic acid.

Experimental Protocols
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Detailed, step-by-step experimental protocols for the determination of the physicochemical
properties of 1,2-Ethanediol, dipropanoate are not readily available in the public domain.
However, standard analytical techniques are employed for its characterization.

Gas Chromatography/Mass Spectrometry (GC/IMS)

GC/MS is a common technique for the identification and quantification of 1,2-Ethanediol,
dipropanoate. The NIST Chemistry WebBook provides mass spectrum data for this
compound, which is essential for its identification.[3][8] The general workflow for such an
analysis is depicted below.

Caption: General workflow for GC/MS analysis.

Fourier-Transform Infrared Spectroscopy (FTIR)

FTIR spectroscopy is used to identify the functional groups present in a molecule. The
spectrum for 1,2-Ethanediol, dipropanoate would show characteristic ester carbonyl (C=0)
stretching bands. PubChem provides information that an FTIR spectrum obtained via the
capillary film technique is available.[2]

Safety and Handling

1,2-Ethanediol, dipropanoate is a combustible liquid.[4][7] Direct contact should be avoided.
[1][2][5] Standard laboratory safety precautions should be followed, including the use of
personal protective equipment such as safety goggles and gloves.[7] Ensure adequate
ventilation when handling this chemical.[7]

In case of a spill: Eliminate all ignition sources.[2] Absorb the spill with a non-combustible
material like dry earth or sand and transfer it to a suitable container for disposal.[2][6]

Firefighting: Use dry chemical, CO2z, water spray, or alcohol-resistant foam.[2][6] Water spray
may be inefficient.[2]

This guide provides a foundational understanding of the chemical properties of 1,2-Ethanediol,
dipropanoate. For further in-depth research, consulting specialized chemical databases and
peer-reviewed literature is recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,2-Ethanediol, dipropanoate | 123-80-8 | Benchchem [benchchem.com]

2. Ethylene glycol dipropionate | C8H1404 | CID 135968 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 3. 1,2-Ethanediol, dipropanoate [webbook.nist.gov]
e 4. guidechem.com [guidechem.com]
o 5. alfa-chemistry.com [alfa-chemistry.com]

e 6. ETHYLENE GLYCOL DIPROPIONATE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

e 7. fishersci.com [fishersci.com]
e 8. 1,2-Ethanediol, dipropanoate [webbook.nist.gov]

« To cite this document: BenchChem. [1,2-Ethanediol, dipropanoate chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086415#1-2-ethanediol-dipropanoate-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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